Cas no 1448129-83-6 (5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• CAS No: 1448129-83-6
• MF: C₁₇H₁₇ClN₄O₂S
• MW: 376.860481023788
• CID: 6404573
• PubChem ID: 71807869
• Update Time: 2025-10-28

5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• 5-chloro-2-methyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• 5-chloro-2-methyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 1448129-83-6
• F6439-4107
• AKOS024562360
• 5-chloro-2-methyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H17ClN4O2S/c1-13-2-3-15(18)12-17(13)25(23,24)20-9-11-22-10-6-16(21-22)14-4-7-19-8-5-14/h2-8,10,12,20H,9,11H2,1H3
• InChI Key： YVPZGBLAGPZENY-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=CC(C3=CC=NC=C3)=N2)(=O)=O)=CC(Cl)=CC=C1C

Computed Properties

• Exact Mass: 376.0760747g/mol
• Monoisotopic Mass: 376.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Additional information on 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide (CAS No. 1448129-83-6)

The compound 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide (CAS No. 1448129-83-6) is a sulfonamide derivative with a unique molecular structure that combines a pyridine ring, a pyrazole moiety, and a benzene sulfonamide group. This structural complexity makes it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel therapeutic agents. The presence of both chloro and methyl substituents enhances its potential for selective binding and modulation of biological targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are increasingly exploring their applications in kinase inhibition, anti-inflammatory therapies, and cancer treatment. The pyridine and pyrazole components in this compound are particularly noteworthy, as they are frequently found in FDA-approved drugs, highlighting their pharmacological relevance. This has led to a growing number of searches for "sulfonamide derivatives in drug discovery" and "pyridine-pyrazole hybrid molecules" in academic and industrial databases.

The synthesis of 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure compliance with regulatory standards. These methods are frequently searched by chemists seeking "sulfonamide synthesis protocols" or "analytical validation of complex organic compounds."

From a pharmacological perspective, the compound's sulfonamide group is known to interact with enzymes and receptors, making it a candidate for targeted therapy. Its chloro and methyl substituents further contribute to its lipophilicity and metabolic stability, which are key factors in drug design. Recent studies have linked similar structures to GPCR modulation and ion channel regulation, topics that are trending in AI-driven drug discovery platforms.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound. Queries like "sustainable synthesis of sulfonamides" and "solvent-free organic reactions" reflect the industry's shift toward environmentally responsible practices. The compound's potential for scalable production aligns with these trends, offering opportunities for innovation in process chemistry.

In summary, 5-chloro-2-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide (CAS No. 1448129-83-6) represents a promising scaffold for medicinal chemistry. Its structural features and pharmacological potential make it a focal point for ongoing research, particularly in areas like precision medicine and computational drug design. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.